[(1R,2R,3S,4S)-2-[(Tert-butyldimethylsilyl)oxy]-3-fluoro-4-[(4-methoxyphenyl)methoxy]cyclopentyl]methanol

• IUPAC Name: [(1R,2R,3S,4S)-2-[tert-butyl(dimethyl)silyl]oxy-3-fluoro-4-[(4-methoxyphenyl)methoxy]cyclopentyl]methanol
• InChI: InChI=1S/C20H33FO4Si/c1-20(2,3)26(5,6)25-19-15(12-22)11-17(18(19)21)24-13-14-7-9-16(23-4)10-8-14/h7-10,15,17-19,22H,11-13H2,1-6H3/t15-,17+,18+,19-/m1/s1
• InChI Key: YIZSFSOJROHSQG-XGXHKWSGSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1C(CC(C1F)OCC2=CC=C(C=C2)OC)CO
• Isomeric SMILES: CC(C)(C)[Si](C)(C)O[C@@H]1[C@H](C[C@@H]([C@@H]1F)OCC2=CC=C(C=C2)OC)CO
• Molecular Formula: C20H33FO4Si
• Molecular Weight: 384.6 g/mol
• CAS No.: 1523530-54-2

Description

[(1R,2R,3S,4S)-2-[(Tert-butyldimethylsilyl)oxy]-3-fluoro-4-[(4-methoxyphenyl)methoxy]cyclopentyl]methanol is a useful research compound. Its molecular formula is C20H33FO4Si and its molecular weight is 384.563. The purity is usually 95%.
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Scientific Research Applications

Stereoselective Synthesis

This compound has been utilized in stereoselective synthesis processes. For instance, it has been involved in the stereoselective synthesis of optically active methylene lactone, a key intermediate for the synthesis of 1,2-oxidized furofuran lignan from L-glutamic acid (Yamauchi et al., 1999). Similarly, it was synthesized from (R)-1-phenylethylamine and used as a catalyst for the enantioselective epoxidation of α,β-enones (Lu et al., 2008).

Chemical Transformations and Catalysis

The compound has also been used in various chemical transformations and as a catalyst. For example, it was involved in the improved synthesis of optically active methylene lactone by direct α-methylenation to butanolide (Yamauchi et al., 2000). Moreover, it has been used in the development of a novel, highly efficient and selective desilylating method for trialkylsilyl ethers (Lee et al., 1998).

Polymer Chemistry

In the field of polymer chemistry, this compound has been utilized for the synthesis of polymers and for studying the properties of polymer materials. For example, it has been part of the study on the protection and polymerization of functional monomers (Mori et al., 1994), as well as in the synthesis of water-soluble polymethacrylates by living anionic polymerization (Ishizone et al., 2003).